Cas no 153034-88-9 (2-Chloro-4-iodo-3-methylpyridine)

• Product Name: 2-Chloro-4-iodo-3-methylpyridine
• CAS No: 153034-88-9
• MF: C₆H₅ClIN
• MW: 253.468072652817
• MDL: MFCD03095293
• CID: 91936
• PubChem ID: 10083628
• Update Time: 2025-06-09

2-Chloro-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-3-methylpyridine
• 2-CHLORO-4-IODO-3-PICOLINE
• 2-Chloro-4-Iodo-3-Methylpyridne
• 2-Chloro-4-iodo-3-methyl-pyridine 2-Chloro-4-iodo-3-picoline
• 2-Chloro-4-iodo-3-methyl-pyridine
• Pyridine, 2-chloro-4-iodo-3-methyl-
• 2-Chloro-4-iodo-3-methyl-pyridine, 2-Chloro-4-iodo-3-picoline
• 2-chloro-3-methyl-4-iodopyridine
• PubChem17059
• WHCRABJNJRAJIP-UHFFFAOYSA-N
• AM62374
• AB13660
• TRA0049240
• AS04931
• VP11303
• LS20852
• FCH1323341
• CM10087
• 2-chloranyl-4-iodanyl-3-methyl-pyridine
• SY022301
• OR34526
• C3368
• 153034-88-9
• MFCD03095293
• DS-13257
• A809377
• 2-Chloro-4-iodo-3-methylpyridine, 97%
• EN300-106188
• SCHEMBL1117775
• AKOS015851090
• AC-33395
• DTXSID90435387
• CS-W009353
• FT-0691618
• DTXCID80386213
• DB-024984

• MDL： MFCD03095293
• Inchi： 1S/C6H5ClIN/c1-4-5(8)2-3-9-6(4)7/h2-3H,1H3
• InChI Key： WHCRABJNJRAJIP-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C)Cl

Computed Properties

• Exact Mass: 252.91600
• Monoisotopic Mass: 252.91552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.906
• Melting Point: 104.0 to 108.0 deg-C
• Boiling Point: 274.9℃ at 760 mmHg
• Flash Point: 120.053°C
• Refractive Index: 1.624
• PSA: 12.89000
• LogP: 2.64800
• Sensitiveness: Light Sensitive

2-Chloro-4-iodo-3-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280g,P305
  P351
  P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Chloro-4-iodo-3-methylpyridine

Recent Advances in the Application of 2-Chloro-4-iodo-3-methylpyridine (CAS: 153034-88-9) in Chemical Biology and Pharmaceutical Research

2-Chloro-4-iodo-3-methylpyridine (CAS: 153034-88-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other therapeutic candidates. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 2-Chloro-4-iodo-3-methylpyridine is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Researchers have utilized this compound to develop novel inhibitors that selectively target specific kinases, thereby minimizing off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Chloro-4-iodo-3-methylpyridine as a building block for the synthesis of potent and selective inhibitors of the epidermal growth factor receptor (EGFR) kinase, which is a well-known target in non-small cell lung cancer therapy.

In addition to its role in kinase inhibitor development, 2-Chloro-4-iodo-3-methylpyridine has also been explored in the context of antiviral drug discovery. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antiviral compounds using this intermediate, which exhibited promising activity against RNA viruses, including SARS-CoV-2. The study highlighted the compound's ability to serve as a scaffold for the introduction of various functional groups, enabling the optimization of antiviral potency and pharmacokinetic properties.

Beyond its applications in drug discovery, 2-Chloro-4-iodo-3-methylpyridine has also been employed in chemical biology research as a tool for protein labeling and modification. Its reactive halogen atoms make it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the synthesis of complex molecules. A 2022 study in Chemical Communications showcased the use of this compound in the site-specific labeling of proteins, enabling researchers to study protein-protein interactions and cellular processes with high precision.

In conclusion, 2-Chloro-4-iodo-3-methylpyridine (CAS: 153034-88-9) continues to be a valuable intermediate in chemical biology and pharmaceutical research. Its versatility in drug discovery, antiviral development, and protein labeling underscores its importance in the field. Ongoing research is expected to further expand its applications, particularly in the design of next-generation therapeutics and chemical probes. As such, this compound remains a focal point for researchers seeking to address unmet medical needs through innovative chemical approaches.